Cas no 1805316-86-2 (4-(Difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1805316-86-2
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4847832
• Update Time: 2025-06-09

4-(Difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-14-7-5(11(12)13)4(6(8)9)2-3-10-7/h2-3,6H,1H3
• InChI Key： UBJWDVRRORVKBP-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1[N+](=O)[O-])OC)F

Computed Properties

• Exact Mass: 204.035
• Monoisotopic Mass: 204.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-2-methoxy-3-nitropyridine

4-(Difluoromethyl)-2-methoxy-3-nitropyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-methoxy-3-nitropyridine, identified by the CAS number 1805316-86-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at the 4-position, a methoxy group at the 2-position, and a nitro group at the 3-position. These substituents contribute to its distinctive chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of 4-(Difluoromethyl)-2-methoxy-3-nitropyridine in the development of novel materials and pharmaceuticals. The presence of electron-withdrawing groups like the nitro and difluoromethyl groups enhances the molecule's reactivity, making it a valuable precursor in synthetic chemistry. Additionally, its methoxy group introduces steric hindrance and electronic effects that can be exploited in designing bioactive compounds.

One of the most promising applications of this compound is in the field of agrochemistry. Researchers have demonstrated that derivatives of 4-(Difluoromethyl)-2-methoxy-3-nitropyridine exhibit potent pesticidal activity against various agricultural pests. This is attributed to its ability to disrupt key biochemical pathways in target organisms, making it a potential candidate for developing eco-friendly pesticides.

In medicinal chemistry, this compound has shown potential as a lead molecule for drug discovery. Its structure allows for further functionalization, enabling the creation of analogs with improved pharmacokinetic properties. For instance, recent studies have explored its role as an inhibitor of certain enzymes involved in neurodegenerative diseases, highlighting its therapeutic potential.

The synthesis of 4-(Difluoromethyl)-2-methoxy-3-nitropyridine involves a multi-step process that typically begins with the preparation of intermediates such as 2-methoxypyridine derivatives. The introduction of the nitro group and difluoromethyl substituent requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times and improving efficiency.

The physical properties of this compound are also noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various chemical transformations. For example, its relatively high melting point facilitates handling during purification steps, while its solubility in organic solvents enables its use in solution-phase reactions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-(Difluoromethyl)-2-methoxy-3-nitropyridine. Initial findings suggest that it degrades under specific environmental conditions, though further research is needed to fully understand its ecological footprint.

The future outlook for this compound is bright, with ongoing research exploring its applications in advanced materials science. For instance, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Collaborative efforts between academic institutions and industry are expected to yield innovative uses for this versatile molecule.